Cas no 146254-77-5 (1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-, hydrazone)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-, hydrazone
• CAS No: 146254-77-5
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 1316193
• PubChem ID: 699347
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-, hydrazone
• (5-chloro-3-methyl-1-phenylpyrazol-4-yl)methylidenehydrazine
• DTXSID90351396
• 146254-77-5

• Inchi： 1S/C11H11ClN4/c1-8-10(7-14-13)11(12)16(15-8)9-5-3-2-4-6-9/h2-7H,13H2,1H3
• InChI Key： KHBTYOATUQQKFV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.06743
• Monoisotopic Mass: 234.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.2